Cas no 2034526-67-3 (N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(methylsulfanyl)benzamide)

• Product Name: N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(methylsulfanyl)benzamide
• CAS No: 2034526-67-3
• MF: C₁₉H₂₀N₂O₂S
• MW: 340.439303398132
• CID: 5553092
• Update Time: 2025-05-25

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-2-methylsulfanylbenzamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(methylsulfanyl)benzamide

• Inchi： 1S/C19H20N2O2S/c1-21-10-9-13-11-14(7-8-16(13)21)17(22)12-20-19(23)15-5-3-4-6-18(15)24-2/h3-11,17,22H,12H2,1-2H3,(H,20,23)
• InChI Key： VMCGSNSGUDQYDG-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1C=CC2=C(C=1)C=CN2C)(=O)C1=CC=CC=C1SC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(methylsulfanyl)benzamide

Comprehensive Overview of N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(methylsulfanyl)benzamide (CAS No. 2034526-67-3)

The compound N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(methylsulfanyl)benzamide (CAS No. 2034526-67-3) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule combines an indole moiety, a hydroxyethyl linker, and a methylsulfanyl benzamide group, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating various health conditions.

One of the key structural highlights of N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(methylsulfanyl)benzamide is the presence of the indole ring, a heterocyclic structure commonly found in natural products and pharmaceuticals. The methylsulfanyl group attached to the benzamide portion adds to the molecule's lipophilicity, which can influence its pharmacokinetic properties, such as absorption and distribution. These characteristics make it a subject of interest for scientists exploring drug-likeness and bioavailability in modern medicinal chemistry.

In recent years, the demand for novel compounds like CAS No. 2034526-67-3 has surged, driven by the growing focus on targeted therapy and personalized medicine. Users frequently search for terms such as "indole derivatives in drug discovery", "hydroxyethyl linker in pharmaceuticals", and "methylsulfanyl benzamide applications", reflecting the compound's relevance in cutting-edge research. Additionally, the rise of AI-driven drug design has further amplified interest in structurally complex molecules like this one, as computational tools can predict their interactions with biological targets more efficiently.

The synthesis of N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(methylsulfanyl)benzamide involves multi-step organic reactions, often starting with the functionalization of the indole core. Researchers employ techniques such as N-alkylation, hydroxyethylation, and amide coupling to achieve the desired structure. The compound's purity and yield are critical factors, often analyzed using HPLC, NMR spectroscopy, and mass spectrometry. These analytical methods ensure the compound meets the stringent standards required for preclinical studies.

From a therapeutic perspective, CAS No. 2034526-67-3 has shown promise in preliminary studies for its potential to interact with enzymes and receptors involved in cell signaling and inflammation. While detailed clinical data is still under investigation, the compound's structural analogs have been explored for their anti-inflammatory and neuroprotective properties. This aligns with current trends in addressing chronic diseases and age-related disorders, topics frequently searched by healthcare professionals and researchers alike.

In conclusion, N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(methylsulfanyl)benzamide represents a fascinating area of study in medicinal chemistry. Its unique combination of functional groups and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in the future.